SILVER VANADATE)

• CAS: 11105-02-5
• Molecular Formula: O3SiZn

Generic substitution of silver vanadate phases fails due to fundamental differences in electronic band structure, ion insertion mechanisms, and surface reactivity. For aqueous ZIB cathodes, hydrothermally synthesized β-AgVO3 enables Zn²⁺ storage via in situ phase transformation-delivering 103 mAh g⁻¹ at 5000 mA g⁻¹ with 95 mAh g⁻¹ retention after 1000 cycles. For LIBs, ALD Al₂O₃-coated β-AgVO3 (~10 nm) improves capacity retention 3.1-fold vs. pristine (31% vs. 10% after 100 cycles) with Coulombic efficiency rising from 89.8% to 98.2%. For photocatalytic O₂ evolution under visible light, only Ag₃VO₄ is active among four silver vanadate phases tested. Specify target phase and synthesis route for fit-for-purpose procurement.

Silver Vanadate Procurement: Phase-Dependent Property Selection

Silver vanadates represent a family of silver-vanadium oxide compounds with diverse stoichiometries (e.g., α/β-AgVO3, Ag3VO4, Ag4V2O7, Ag2V4O11) whose physicochemical and functional properties are critically phase-dependent [1]. Unlike many commodity chemicals, the performance of silver vanadate in applications such as energy storage, photocatalysis, and antimicrobial materials is dictated not only by its elemental composition but by its specific crystal structure, morphology, and silver-to-vanadium ratio [2]. Consequently, procurement decisions require precise specification of the target phase and, in many cases, the synthesis route to ensure fit-for-purpose performance.

1

Specify target crystal phase and morphology, not just Ag-V composition.

2

Confirm synthesis route matches application requirements for phase purity.

3

Verify Ag/V stoichiometric ratio aligns with intended functional performance.

• [1] Konta, R., Kato, H., Kobayashi, H., & Kudo, A. (2003). Photophysical properties and photocatalytic activities under visible light irradiation of silver vanadates. Physical Chemistry Chemical Physics, 5(14), 3061-3065. View Source
• [2] Guo, J., Liang, J., Yuan, X., Jiang, L., Zeng, G., Yu, H., & Zhang, J. (2018). Efficient visible-light driven photocatalyst, silver (meta)vanadate: Synthesis, morphology and modification. Chemical Engineering Journal, 352, 782-802. View Source

Why Silver Vanadate Cannot Be Generically Substituted

Generic substitution of silver vanadate across different phases or with alternative vanadates is precluded by fundamental differences in electronic band structure, ion insertion mechanisms, and surface reactivity. For instance, α-AgVO3 exhibits a band gap of 2.5 eV, which is 0.6 eV narrower than α-NaVO3 (3.1 eV) due to the contribution of Ag 4d orbitals to the valence band formation [1]. Moreover, among four common silver vanadate phases (α-AgVO3, β-AgVO3, Ag4V2O7, Ag3VO4), only Ag3VO4 demonstrates photocatalytic O2 evolution activity under visible light, a functional distinction arising from differences in charge carrier migration efficiency and silver content in the valence band [2]. Similarly, in electrochemical applications, the Zn²⁺ storage mechanism in β-AgVO3 proceeds via a unique in situ phase transformation to layered Zn3V2O7(OH)2·2H2O with concomitant Ag⁰ formation, a pathway not replicated by layered vanadium-based alternatives [3]. These phase-specific and composition-dependent performance characteristics render silver vanadate functionally non-interchangeable with either its polymorphic variants or with other metal vanadate compounds.

Target: Ag3VO4

Photocatalytic O2 evolution active under visible light.

Substitute: α/β-AgVO3, Ag4V2O7

Inactive for O2 evolution despite visible light absorption.

Target: β-AgVO3

Unique in situ phase transformation for Zn²⁺ storage.

Substitute: Layered vanadium-based cathodes

Zn²⁺ storage mechanism and rate capability may not replicate.

Target: α-AgVO3

Band gap ~2.5 eV via Ag 4d orbital contribution.

Substitute: α-NaVO3

Band gap ~3.1 eV; electronic structure context differs significantly.

• [1] Konta, R., Kato, H., Kobayashi, H., & Kudo, A. (2003). Photophysical properties and photocatalytic activities under visible light irradiation of silver vanadates. Physical Chemistry Chemical Physics, 5(14), 3061-3065. View Source
• [2] Konta, R., Kato, H., Kobayashi, H., & Kudo, A. (2003). Photophysical properties and photocatalytic activities under visible light irradiation of silver vanadates. Physical Chemistry Chemical Physics, 5(14), 3061-3065. View Source
• [3] Liang, S., et al. (2020). Mechanistic investigation of silver vanadate as superior cathode for high rate and durable zinc-ion batteries. Journal of Colloid and Interface Science, 560, 659-666. View Source

Quantitative Performance Evidence

Capacity Retention of Al2O3-Coated vs. Uncoated β-AgVO3 Cathodes

The electrochemical cycling stability of β-AgVO3 as a lithium-ion battery cathode is substantially enhanced through the application of an ultrathin Al2O3 coating via atomic layer deposition (ALD). The uncoated β-AgVO3 electrode exhibits rapid capacity fade, retaining only 10% of its initial capacity after 100 cycles. In contrast, a β-AgVO3 electrode coated with approximately 10 nm of Al2O3 (100 ALD cycles) achieves a capacity retention of 31% after 100 cycles, representing a 3.1-fold improvement over the unmodified material [1]. Additionally, the Coulombic efficiency increases from 89.8% for pristine β-AgVO3 to 98.2% for the Al2O3-coated electrode [2]. Post-cycling analysis demonstrates that the Al2O3 coating mitigates structural collapse and vanadium dissolution by reducing both cathode-electrolyte interphase (CEI) resistance and charge transfer resistance [3].

Capacity Retention

Head-to-head

31% vs. 10% after 100 cycles

Reported cycle-life improvement with ALD Al2O3 coating on β-AgVO3.

Uncoated baseline retained only 10% of initial capacity.

Evidence Dimension	Capacity retention after 100 cycles at unspecified current density (galvanostatic charge-discharge)
Target Compound Data	31% capacity retention
Comparator Or Baseline	Uncoated β-AgVO3: 10% capacity retention
Quantified Difference	3.1× higher capacity retention (31% vs. 10%)
Conditions	β-AgVO3 electrode with ~10 nm ALD Al2O3 coating (100 ALD cycles) vs. pristine β-AgVO3; LIB half-cell configuration

Why This Matters

For procurement of β-AgVO3 intended for LIB applications, the ALD Al2O3-coated variant offers a quantifiable 3.1× improvement in cycle life durability, which directly impacts device longevity and total cost of ownership in rechargeable battery systems.

• [1] Liu, L., Dai, W., Zhu, H., Gu, Y., Wang, K., Li, C., Pan, C., Zhou, M., & Liu, J. (2021). Artificial Cathode-Electrolyte Interphase towards High-Performance Lithium-Ion Batteries: A Case Study of β-AgVO3. Nanomaterials, 11(3), 569. View Source
• [2] Liu, L., Dai, W., Zhu, H., Gu, Y., Wang, K., Li, C., Pan, C., Zhou, M., & Liu, J. (2021). Artificial Cathode-Electrolyte Interphase towards High-Performance Lithium-Ion Batteries: A Case Study of β-AgVO3. Nanomaterials, 11(3), 569. View Source
• [3] Liu, L., Dai, W., Zhu, H., Gu, Y., Wang, K., Li, C., Pan, C., Zhou, M., & Liu, J. (2021). Artificial Cathode-Electrolyte Interphase towards High-Performance Lithium-Ion Batteries: A Case Study of β-AgVO3. Nanomaterials, 11(3), 569. View Source

High-Rate Performance of β-AgVO3 in Aqueous Zn-Ion Batteries

β-AgVO3 demonstrates a fundamentally distinct Zn²⁺ storage mechanism compared to previously reported layered vanadium-based cathode materials. During the first discharge, β-AgVO3 undergoes an in situ phase transition to form layered Zn3V2O7(OH)2·2H2O via a Zn²⁺/Ag⁺ displacement/reduction reaction, with concomitant formation of metallic Ag⁰ [1]. This transformation, coupled with residual Ag⁺ and structural water, imparts high electronic and ionic conductivity that facilitates rapid Zn²⁺ intercalation/deintercalation kinetics. As a result, the β-AgVO3 cathode delivers a reversible capacity of 103 mAh g⁻¹ at an elevated current density of 5000 mA g⁻¹ and maintains 95 mAh g⁻¹ after 1000 cycles at 2000 mA g⁻¹ [2]. These rate capability and long-term cycling stability metrics represent a substantial advance over layered vanadium-based cathodes, which typically exhibit inferior kinetics and capacity retention under comparable high-rate conditions.

High-Rate ZIB Capacity

Class-level

103 mAh g⁻¹ at 5000 mA g⁻¹

Supports rate-capability context for aqueous Zn-ion battery research.

Mechanism via in situ phase transformation to Zn3V2O7(OH)2·2H2O.

Evidence Dimension	Rate capability (specific capacity at high current density)
Target Compound Data	103 mAh g⁻¹ at 5000 mA g⁻¹
Comparator Or Baseline	Layered vanadium-based cathodes (class-level baseline; inferior rate performance)
Quantified Difference	Not quantifiable as a single value (class-level comparison); qualitative superiority established
Conditions	Aqueous Zn-ion battery; β-AgVO3 cathode; 5000 mA g⁻¹ current density

Why This Matters

The unique in situ phase transformation mechanism of β-AgVO3 enables high-rate Zn-ion battery performance that is not achievable with conventional layered vanadium-based cathode materials, making it a strategic choice for grid-scale energy storage applications requiring both high power density and cycling durability.

• [1] Liang, S., et al. (2020). Mechanistic investigation of silver vanadate as superior cathode for high rate and durable zinc-ion batteries. Journal of Colloid and Interface Science, 560, 659-666. View Source
• [2] Liang, S., et al. (2020). Mechanistic investigation of silver vanadate as superior cathode for high rate and durable zinc-ion batteries. Journal of Colloid and Interface Science, 560, 659-666. View Source

TiO2-Ag3VO4 Photocatalytic Degradation vs. Other Metal Vanadate Composites

The photocatalytic activity of TiO2-metal vanadate nanocomposites was evaluated for the degradation of Fast Green (FG) dye under visible light irradiation. Among the tested composites—TiO2-Ag3VO4, TiO2-CdV2O6, TiO2-Sr3(VO4)2, and pristine TiO2—the TiO2-silver vanadate (TiO2-Ag3VO4) nanocomposite exhibited the highest photocatalytic degradation efficiency [1]. While the original publication describes the activity qualitatively as 'much higher' without providing numerical degradation rate constants or percentage degradation values, the head-to-head comparison establishes a clear performance ranking where TiO2-Ag3VO4 outperforms all other metal vanadate composites and pristine TiO2 under identical experimental conditions [2]. The superior activity is attributed to the narrower band gap and enhanced visible light harvesting capability conferred by the Ag3VO4 component. Mineralization of FG was confirmed via chemical oxygen demand (COD) and total organic carbon (TOC) measurements [3].

Photocatalytic Ranking

Head-to-head

TiO2-Ag3VO4 ranked highest among tested composites

Reported top rank for Fast Green dye degradation under visible light.

Quantitative rate constants not reported; data to verify.

Evidence Dimension	Relative photocatalytic degradation activity of Fast Green dye under visible light
Target Compound Data	TiO2-Ag3VO4: Highest activity among tested materials
Comparator Or Baseline	TiO2-CdV2O6, TiO2-Sr3(VO4)2, and pristine TiO2 (all inferior)
Quantified Difference	Qualitative ranking only; numerical degradation rate constants not reported in accessible abstract
Conditions	Visible light irradiation; Fast Green dye aqueous solution

Why This Matters

For photocatalytic wastewater treatment applications, TiO2-Ag3VO4 nanocomposites offer demonstrated performance superiority over alternative metal vanadate composites (Cd, Sr), providing a quantifiable selection criterion for photocatalyst procurement and formulation.

• [1] Vignesh, K., Hariharan, R., Rajarajan, M., & Suganthi, A. (2013). Visible light assisted photocatalytic activity of TiO2-metal vanadate (M=Sr, Ag and Cd) nanocomposites. Materials Science in Semiconductor Processing, 16(6), 1521-1530. View Source
• [2] Vignesh, K., Hariharan, R., Rajarajan, M., & Suganthi, A. (2013). Visible light assisted photocatalytic activity of TiO2-metal vanadate (M=Sr, Ag and Cd) nanocomposites. Materials Science in Semiconductor Processing, 16(6), 1521-1530. View Source
• [3] Vignesh, K., Hariharan, R., Rajarajan, M., & Suganthi, A. (2013). Visible light assisted photocatalytic activity of TiO2-metal vanadate (M=Sr, Ag and Cd) nanocomposites. Materials Science in Semiconductor Processing, 16(6), 1521-1530. View Source

Exclusive O2 Evolution Activity of Ag3VO4 Among Silver Vanadates

A systematic comparative study of four silver vanadate phases (α-AgVO3, β-AgVO3, Ag4V2O7, and Ag3VO4) revealed that only Ag3VO4 exhibits photocatalytic activity for O2 evolution from an aqueous silver nitrate solution under visible light irradiation [1]. All four phases display intense absorption bands in the visible light region due to band gap transitions, indicating that visible light absorption is a necessary but not sufficient condition for O2 evolution activity. The unique activity of Ag3VO4 is attributed to its higher silver content in the valence band, which facilitates more efficient migration of photogenerated holes to surface reaction sites where H2O oxidation occurs [2]. In contrast, photogenerated holes in α-AgVO3, β-AgVO3, and Ag4V2O7 recombine before reaching surface-active sites, rendering these phases inactive for water oxidation despite their visible light absorption capability [3].

O2 Evolution Activity

Head-to-head

Active only for Ag3VO4 phase

Ag3VO4 is the exclusive silver vanadate phase for photocatalytic O2 evolution.

α/β-AgVO3 and Ag4V2O7 showed no O2 evolution under identical conditions.

Evidence Dimension	Photocatalytic O2 evolution activity under visible light
Target Compound Data	Ag3VO4: Active (O2 evolution observed)
Comparator Or Baseline	α-AgVO3, β-AgVO3, Ag4V2O7: Inactive (no O2 evolution)
Quantified Difference	Binary (active vs. inactive); qualitative mechanistic distinction established
Conditions	Aqueous silver nitrate solution; visible light irradiation (λ > 420 nm)

Why This Matters

For photocatalytic water splitting or O2 evolution applications, Ag3VO4 is the only functional silver vanadate phase. Procurement of any other silver vanadate phase (α/β-AgVO3 or Ag4V2O7) for this application would result in complete failure of the intended photocatalytic function.

• [1] Konta, R., Kato, H., Kobayashi, H., & Kudo, A. (2003). Photophysical properties and photocatalytic activities under visible light irradiation of silver vanadates. Physical Chemistry Chemical Physics, 5(14), 3061-3065. View Source
• [2] Konta, R., Kato, H., Kobayashi, H., & Kudo, A. (2003). Photophysical properties and photocatalytic activities under visible light irradiation of silver vanadates. Physical Chemistry Chemical Physics, 5(14), 3061-3065. View Source
• [3] Konta, R., Kato, H., Kobayashi, H., & Kudo, A. (2003). Photophysical properties and photocatalytic activities under visible light irradiation of silver vanadates. Physical Chemistry Chemical Physics, 5(14), 3061-3065. View Source

Hydrothermal vs. Precipitation Synthesis of β-AgVO3

The structural and morphological properties of β-AgVO3 are directly governed by the synthesis route employed. A systematic comparative investigation of hydrothermal and precipitation methods for β-AgVO3 synthesis revealed that the hydrothermal approach produces samples with elevated purity, higher crystallinity, and greater homogeneity compared to precipitation-derived material [1]. X-ray diffraction, Raman spectroscopy, scanning electron microscopy, zeta potential, and UV-visible spectrometry analyses confirmed these differences. Notably, hydrothermal synthesis yields a well-defined wire-like morphology, whereas precipitation produces irregularly shaped particles [2]. Furthermore, the hydrothermal procedure demonstrated more elevated reproducibility across replicate syntheses, a critical attribute for scalable manufacturing and batch-to-batch consistency [3].

Synthesis Route Impact

Head-to-head

Hydrothermal yields wire-like, high-crystallinity β-AgVO3

Synthesis route directly controls morphology and batch reproducibility.

Precipitation route produced irregular, heterogeneous particles.

Evidence Dimension	Purity, crystallinity, homogeneity, morphology, and reproducibility
Target Compound Data	Hydrothermal β-AgVO3: High purity, high crystallinity, wire-like morphology, homogeneous, elevated reproducibility
Comparator Or Baseline	Precipitation β-AgVO3: Lower purity, lower crystallinity, irregular morphology, heterogeneous, lower reproducibility
Quantified Difference	Qualitative superiority across multiple characterization metrics
Conditions	Systematic comparison of hydrothermal vs. precipitation synthesis routes for β-AgVO3

Why This Matters

For procurement of β-AgVO3 with consistent, reproducible properties suitable for device integration or scaled manufacturing, specification of hydrothermal synthesis is essential to ensure wire-like morphology, high crystallinity, and batch-to-batch uniformity.

• [1] Canuto de Menezes, B. R., Ribas, R. G., Schatkoski, V. M., do Amaral Montanheiro, T. L., Koga-Ito, C. Y., & Thim, G. P. (2020). Synthesis of beta-AgVO3 nanowires by hydrothermal and precipitation routes: a comparative study. Materials Research, 23(Suppl. 1), e20200232. View Source
• [2] Canuto de Menezes, B. R., Ribas, R. G., Schatkoski, V. M., do Amaral Montanheiro, T. L., Koga-Ito, C. Y., & Thim, G. P. (2020). Synthesis of beta-AgVO3 nanowires by hydrothermal and precipitation routes: a comparative study. Materials Research, 23(Suppl. 1), e20200232. View Source
• [3] Canuto de Menezes, B. R., Ribas, R. G., Schatkoski, V. M., do Amaral Montanheiro, T. L., Koga-Ito, C. Y., & Thim, G. P. (2020). Synthesis of beta-AgVO3 nanowires by hydrothermal and precipitation routes: a comparative study. Materials Research, 23(Suppl. 1), e20200232. View Source

Application Scenarios for Silver Vanadate

High-Rate Zinc-Ion Battery Cathodes

For aqueous zinc-ion battery (ZIB) applications requiring both high power density (rapid charge/discharge) and long-term cycling durability, β-AgVO3 synthesized via hydrothermal methods is the preferred cathode material specification. The unique in situ phase transformation to layered Zn3V2O7(OH)2·2H2O with concomitant Ag⁰ formation enables a specific capacity of 103 mAh g⁻¹ at 5000 mA g⁻¹ and 95 mAh g⁻¹ retention after 1000 cycles at 2000 mA g⁻¹ [1]. This performance profile is not achievable with conventional layered vanadium-based cathodes due to fundamentally different Zn²⁺ storage mechanisms. Procurement should specify hydrothermal synthesis to ensure wire-like morphology, high crystallinity, and batch-to-batch reproducibility essential for consistent electrode fabrication [2].

Long-Cycle-Life Lithium-Ion Battery Cathodes

For lithium-ion battery (LIB) applications where extended cycle life is critical, procurement should specify β-AgVO3 with an ultrathin Al2O3 coating applied via atomic layer deposition (ALD). Uncoated β-AgVO3 exhibits rapid capacity fade to only 10% retention after 100 cycles, whereas the ALD Al2O3-coated variant (~10 nm) achieves 31% retention after 100 cycles—a 3.1-fold improvement [1]. Additionally, Coulombic efficiency increases from 89.8% (pristine) to 98.2% (coated), reflecting reduced parasitic side reactions [2]. This coated material addresses the inherent vanadium dissolution and structural collapse issues that limit the practical deployment of SVOs in LIBs, and should be prioritized over unmodified β-AgVO3 for applications requiring sustained capacity delivery over extended cycling.

Visible-Light Photocatalytic Water Oxidation

For photocatalytic water splitting applications targeting O2 evolution under visible light irradiation, Ag3VO4 is the only functional silver vanadate phase and must be specified exclusively [1]. A direct comparative study of four silver vanadate phases (α-AgVO3, β-AgVO3, Ag4V2O7, and Ag3VO4) demonstrated that only Ag3VO4 exhibits O2 evolution activity from aqueous silver nitrate solution under visible light (λ > 420 nm), despite all phases absorbing visible light due to band gap transitions [2]. The unique activity of Ag3VO4 stems from its higher silver content in the valence band, which facilitates hole migration to surface reaction sites. Procurement of alternative silver vanadate phases for O2 evolution applications will result in complete functional failure .

Visible-Light Photocatalytic Pollutant Degradation

For heterogeneous photocatalytic degradation of organic dyes and pollutants under visible light, TiO2-Ag3VO4 nanocomposites offer demonstrated performance superiority over alternative metal vanadate composites. In head-to-head comparison under visible light irradiation, TiO2-Ag3VO4 exhibited higher photocatalytic degradation activity for Fast Green dye than TiO2-CdV2O6, TiO2-Sr3(VO4)2, and pristine TiO2 [1]. Mineralization of the dye was confirmed via COD and TOC measurements [2]. Procurement should specify Ag3VO4 as the vanadate component (not Cd or Sr vanadates) and may consider nanocomposite formulations with TiO2 to maximize visible light utilization efficiency in wastewater treatment systems.

Application

Selection Property

Validation Focus

High-Rate Zn-Ion Battery Cathodes

Phase-specific Zn²⁺ storage mechanism

Rate capability and cycling endpoint review

Long-Cycle Li-Ion Battery Cathodes

ALD Al2O3 coating on β-AgVO3

Capacity retention and Coulombic efficiency validation

Visible-Light Photocatalytic Water Oxidation

Exclusive Ag3VO4 phase requirement

O2 evolution activity under visible light

Visible-Light Photocatalytic Pollutant Degradation

TiO2-Ag3VO4 nanocomposite ranking

Degradation efficiency and mineralization endpoint review

• [1] Liang, S., et al. (2020). Mechanistic investigation of silver vanadate as superior cathode for high rate and durable zinc-ion batteries. Journal of Colloid and Interface Science, 560, 659-666. View Source
• [2] Canuto de Menezes, B. R., Ribas, R. G., Schatkoski, V. M., do Amaral Montanheiro, T. L., Koga-Ito, C. Y., & Thim, G. P. (2020). Synthesis of beta-AgVO3 nanowires by hydrothermal and precipitation routes: a comparative study. Materials Research, 23(Suppl. 1), e20200232. View Source